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Introduction

S-Propyl thioacetate (CAS No. 2307-10-0) is an organosulfur compound belonging to the
thioester class.[1] Structurally, it is the S-propyl ester of ethanethioic acid.[2] While recognized
for its potent, sulfurous odor reminiscent of onion and garlic, its utility extends far beyond the
realm of flavor chemistry.[3][4] For the synthetic chemist and drug development professional, S-
Propyl thioacetate serves as a versatile building block and a source of the propanethiol
moiety. The thioester functional group imparts unique reactivity, making it a valuable
intermediate in various synthetic transformations.[5] This guide provides a comprehensive
overview of its chemical and physical properties, synthesis methodologies, mechanistic
principles, key applications in modern research, and essential safety protocols.

Physicochemical and Spectroscopic Properties
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S-Propyl thioacetate is typically a colorless to pale yellow liquid under standard conditions.[3]

A summary of its key properties is presented below for quick reference.

Property Value Source(s)
CAS Number 2307-10-0 (2116171
Molecular Formula CsH100S [2]
Molecular Weight 118.20 g/mol [8]

IUPAC Name S-propyl ethanethioate [8]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 137-139 °C at 760 mmHg [2][8]
Density ~0.971 g/cm3 [2]
Refractive Index (n2°/D) ~1.460 [2]

Flash Point 33.3°C (92.0 °F) [4]
Soluble in organic solvents
Solubility (e.g., ethanol); sparingly [31[8]

soluble in water.

Spectroscopic Characterization

Proper characterization is critical for verifying the identity and purity of S-Propyl thioacetate.

Spectroscopic Data Key Features Source(s)

13C NMR Data reported in the literature. [819]

Major peaks (m/z): 43 (base
peak), 118 (molecular ion), 41, [8]
42, 27.

Mass Spectrometry (EI)

Data available in the NIST

Infrared (IR) Spectrosco
(IR) Sp Py Chemistry WebBook.
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Synthesis and Mechanistic Insights

The synthesis of S-Propyl thioacetate can be achieved through several established methods
in organic chemistry. The choice of method often depends on the starting material availability,
desired scale, and reaction conditions. Two prevalent and reliable methods are detailed below.

Method 1: Nucleophilic Substitution with Potassium
Thioacetate

This is the most direct and common laboratory-scale synthesis, proceeding via a classic Sn2
mechanism. The thioacetate anion, a potent sulfur nucleophile, displaces a halide (typically
bromide or iodide) from a propyl electrophile.

Causality: This method is favored for its simplicity, high yields, and the use of readily available
and inexpensive starting materials: a propy! halide and potassium thioacetate. The reaction is
typically fast at room temperature.

K+*Br-

CH3CH2CH2-Br

Sn2 Attack

K+ -S-C(=0)CHs
CH3CH2CH2-S-C(=0)CHs

Click to download full resolution via product page

Diagram 1: Sn2 Synthesis of S-Propyl thioacetate.
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Method 2: Mitsunobu Reaction

For syntheses starting from 1-propanol, the Mitsunobu reaction offers a powerful alternative.
This reaction couples the alcohol with thioacetic acid using a combination of a phosphine
(typically triphenylphosphine, PPhs) and an azodicarboxylate (e.g., diethyl azodicarboxylate,
DEAD).

Causality: The Mitsunobu reaction is chosen when an alcohol is the available starting material.
It is renowned for its mild conditions and, importantly, it proceeds with a clean inversion of
stereochemistry at the alcohol carbon, a critical feature in asymmetric synthesis, though not
relevant for the achiral 1-propanol. The reaction works by activating the alcohol's hydroxyl
group in situ, turning it into a good leaving group for subsequent nucleophilic attack by the

[Thioacetic Acid}

ucleophilic Attack .-*

thioacetate.

1-Propanol

PPhs, DEAD
(or DIAD)

S-Propyl thioacetate >

Click to download full resolution via product page

Diagram 2: Conceptual Workflow of the Mitsunobu Reaction.

Applications in Research and Drug Development

The thioester moiety of S-Propyl thioacetate is a key synthon, providing reactivity that is
distinct from its oxygen-ester analog. This makes it a valuable tool for researchers in organic
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synthesis and medicinal chemistry.

Thiol Progenitor and Protecting Group

In complex molecule synthesis, the free thiol group (-SH) is often highly reactive and can
interfere with other reactions. The thioacetate group serves as a stable and effective protecting
group for thiols. S-Propyl thioacetate can be seen as a stable precursor to 1-propanethiol.
The thioester can be carried through multiple synthetic steps and then selectively deprotected
under basic conditions (hydrolysis) to reveal the free thiol at a late stage in the synthesis.[10]

Causality: This strategy avoids the handling of volatile and malodorous free thiols until
necessary and protects the thiol from unwanted side reactions like oxidation to disulfides.

Intermediate in Pharmaceutical and Agrochemical
Synthesis

S-Propyl thioacetate serves as a building block for introducing the propylthio- group into more
complex molecular scaffolds.[5][11] The thioester can undergo various transformations,
including reactions with organometallic reagents or reduction, to form new carbon-carbon or
carbon-heteroatom bonds, which are fundamental operations in the construction of active
pharmaceutical ingredients (APIs) and agrochemicals.

Role in Peptide and Protein Chemistry: Native Chemical
Ligation

A highly significant application of the thioester functional group is in Native Chemical Ligation

(NCL).[12] NCL is a cornerstone of chemical protein synthesis, allowing chemists to ligate two
smaller, unprotected peptide fragments together to form a larger protein.[13][14] The reaction

involves a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine
residue.[15]

Mechanism: The process begins with a chemoselective, reversible transthioesterification
between the N-terminal cysteine thiol of one peptide and the C-terminal thioester of another.
This is followed by a rapid, irreversible intramolecular S-to-N acyl transfer, which forms a native
peptide bond at the ligation site.[14] While S-propyl thioacetate itself is not directly used on
peptides, its chemistry is foundational to understanding the peptide thioesters that are. For
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drug development professionals working on peptide or protein therapeutics, understanding
thioester chemistry is crucial for accessing complex biological targets.

Native Chemical Ligation (NCL) Mechanism

Peptide-1-C(=0O)SR Hz2N-Cys-Peptide-2
(Thioester) (N-terminal Cysteine)

Transthioesterification
(Reversible)

Thioester-linked Intermediate
Peptide-1-C(=0)S-Cys-Peptide-2

S-to-N Acyl Shift
(Irreversible)

Ligated Protein

Peptide-1-C(=O)NH-Cys-Peptide-2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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